Cas no 2097073-12-4 (2-Fluoro-D-tyrosine hydrochloride)

• Product Name: 2-Fluoro-D-tyrosine hydrochloride
• CAS No: 2097073-12-4
• MF: C₉H₁₁ClFNO₃
• MW: 235.639945268631
• MDL: MFCD30735818
• CID: 4771893
• Update Time: 2025-06-25

2-Fluoro-D-tyrosine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-D-tyrosine hydrochloride
• SB35340
• (R)-2-Fluoro-tyrosine hydrochloride

• MDL： MFCD30735818
• Inchi： 1S/C9H10FNO3.ClH/c10-7-4-6(12)2-1-5(7)3-8(11)9(13)14;/h1-2,4,8,12H,3,11H2,(H,13,14);1H/t8-;/m1./s1
• InChI Key： MVBVOABWDNQILK-DDWIOCJRSA-N
• SMILES： Cl.FC1C=C(C=CC=1C[C@H](C(=O)O)N)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 83.6

Additional information on 2-Fluoro-D-tyrosine hydrochloride

2-Fluoro-D-Tyrosine Hydrochloride: A Comprehensive Overview

2-Fluoro-D-Tyrosine Hydrochloride, with the CAS number 2097073-12-4, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of tyrosine, an essential amino acid, with a fluorine atom substituted at the second position of the aromatic ring. The hydrochloride form indicates that it is the salt derived from hydrochloric acid, which is commonly used in pharmaceutical applications to enhance solubility and stability.

The structural modification of tyrosine by introducing a fluorine atom at the second position introduces unique properties to this compound. Fluorination often enhances the lipophilicity and bioavailability of molecules, making them more suitable for drug delivery systems. Recent studies have highlighted the potential of 2-Fluoro-D-Tyrosine Hydrochloride in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

In terms of synthesis, 2-Fluoro-D-Tyrosine Hydrochloride can be prepared through a multi-step process involving fluorination reactions and subsequent purification steps. The stereochemistry of the compound is crucial, as the D configuration refers to the specific spatial arrangement of atoms around the chiral center. This stereochemistry plays a significant role in determining the compound's pharmacokinetics and pharmacodynamics.

Recent research has focused on understanding the biological activity of 2-Fluoro-D-Tyrosine Hydrochloride. Studies have shown that this compound exhibits selective binding to certain receptors, making it a promising candidate for targeted drug delivery. For instance, investigations into its interaction with tyrosine kinase receptors have revealed potential applications in inhibiting abnormal cell proliferation, which is a hallmark of cancer.

The pharmacokinetic profile of 2-Fluoro-D-Tyrosine Hydrochloride has also been extensively studied. Research indicates that this compound has favorable absorption characteristics, with optimal bioavailability when administered orally. Its metabolic pathways and excretion mechanisms are currently under investigation to further optimize its therapeutic potential.

In addition to its therapeutic applications, 2-Fluoro-D-Tyrosine Hydrochloride has shown promise in diagnostic imaging. Its ability to serve as a contrast agent in positron emission tomography (PET) scans has been explored, providing new avenues for early disease detection and monitoring.

The development of 2-Fluoro-D-Tyrosine Hydrochloride as a drug candidate has been supported by preclinical studies demonstrating its safety and efficacy. These studies have provided valuable insights into its toxicity profile and dosing regimens, paving the way for future clinical trials.

In conclusion, 2-Fluoro-D-Tyrosine Hydrochloride, with its unique chemical structure and promising biological properties, represents a significant advancement in medicinal chemistry. Its potential applications span across various therapeutic areas, making it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound holds great promise for improving human health and advancing medical science.